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Compound of Interest

Compound Name: Bis(hydroxymethyl)urea

Cat. No.: B073432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis(hydroxymethyl)urea, more commonly known as dimethylolurea (DMU), is an organic

compound with the formula OC(NHCH₂OH)₂.[1] It is a white, water-soluble solid that serves as

a key intermediate in the production of urea-formaldehyde resins.[1] The compound is formed

through the reaction of urea with an excess of formaldehyde.[1] Beyond its large-scale use in

the polymer and textile industries, the urea functionality is integral to numerous bioactive

compounds and is increasingly utilized in medicinal chemistry. Urea derivatives play a central

role in drug development due to their ability to form stable hydrogen bonds with biological

targets, which can modulate potency, selectivity, and overall drug-like properties. This guide

provides a comprehensive technical overview of Bis(hydroxymethyl)urea, including its

chemical properties, synthesis protocols, and its relevance in industrial and drug development

contexts.

Alternate Names and Chemical Identifiers
Bis(hydroxymethyl)urea is known by a variety of synonyms and is cataloged under several

chemical identifiers. This extensive list is crucial for researchers conducting literature and

database searches.
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Name/Identifier Type Value

Preferred IUPAC Name N,N′-Bis(hydroxymethyl)urea[1]

Common Name Dimethylolurea (DMU)[2]

Systematic Name 1,3-Bis(hydroxymethyl)urea[2]

Other Synonyms
Carbamol, Caurite, Knittex ASL, Methural,

Metural, Oxymethurea, Ureol P[2]

CAS Number 140-95-4[1]

EC Number 205-444-0

PubChem CID 8827[1]

UNII N68H97CAWG[2]

ChEBI ID CHEBI:134755[1]

DSSTox Substance ID DTXSID6025141[2]

Physicochemical and Toxicological Properties
A summary of the key quantitative data for Bis(hydroxymethyl)urea is presented below.

These properties are fundamental for its application in both chemical synthesis and

formulation.
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Property Value

Molecular Formula C₃H₈N₂O₃[1]

Molar Mass 120.11 g/mol [1]

Appearance White crystalline powder/solid[1]

Melting Point 125-126 °C (decomposes)[1]

Boiling Point 224.08 °C (rough estimate)

Water Solubility Good / High[1]

Storage Temperature 2-8°C (heat sensitive)

XLogP3-AA -1.8

Hydrogen Bond Donor Count 4

Hydrogen Bond Acceptor Count 3

GHS Hazard Statements H319 (Causes serious eye irritation)[2]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of Bis(hydroxymethyl)urea are critical

for its practical application.

Protocol 1: Synthesis of Dimethylolurea
This protocol describes a common laboratory-scale synthesis of dimethylolurea from urea and

formaldehyde.

Objective: To synthesize Dimethylolurea (DMU) as a low molecular weight precondensate.

Materials:

Urea (6.0 g)

Formaldehyde (37% w/v aqueous solution, 16.2 mL, representing a 2:1 molar ratio to urea)
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Sodium dihydrogen phosphate (0.2 g) or another suitable buffer to maintain pH

Reaction vessel with heating and stirring capabilities (e.g., round-bottom flask with magnetic

stirrer and heating mantle)

Water condenser

pH meter or pH indicator strips

Methodology:

Set up the reaction vessel with a water condenser and place it in the heating mantle.

Add the 37% formaldehyde solution to the reaction vessel.

Adjust the pH of the formaldehyde solution to approximately 7.5 using a suitable base if

necessary.

Begin heating the solution to 70°C while stirring.[3]

Once the temperature is stable, add 6.0 g of urea to the vessel.[3] An endothermic reaction

may cause a temporary drop in temperature.

Maintain the reaction temperature at 70-75°C for 2 hours.[3] Monitor the pH periodically and

maintain it around 7.5.

The reaction is considered complete when the solution becomes a clear, viscous liquid.

After 2 hours, immediately cool the flask to room temperature to stop the reaction and

prevent further polymerization.[3]

Neutralize the resulting liquor if necessary. The product, an aqueous solution of

dimethylolurea, can be stored at 4°C. For a pure solid sample, the solvent can be removed

using a thin-layer evaporator at a low temperature (e.g., 30°C).

Protocol 2: Genotoxicity Assessment (In Vitro
Micronucleus Test)
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As a formaldehyde-releasing agent, assessing the genotoxic potential of DMU is crucial for

drug development and safety evaluation.

Objective: To evaluate the potential of DMU to induce chromosomal damage in mammalian

cells.

Materials:

V79 Chinese hamster cells

Cell culture medium (e.g., DMEM) with fetal bovine serum and antibiotics

Dimethylolurea (DMU) stock solution in a suitable solvent (e.g., culture medium)

Positive control (e.g., Mitomycin C)

Negative/vehicle control

Cytochalasin B

Hypotonic KCl solution

Fixative (Methanol:Acetic Acid, 3:1)

Giemsa stain

Microscope slides and light microscope

Methodology:

Culture V79 cells to approximately 50% confluency in culture flasks.

Prepare a series of DMU concentrations (e.g., ranging from 3.3 to 333 µmol/L) in the culture

medium.[4]

Treat the cells with the various DMU concentrations, positive control, and negative control for

a short exposure period (e.g., 3-4 hours). For experiments including metabolic activation, a

rat liver S9 mix is co-incubated.
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After exposure, wash the cells and add fresh medium containing cytochalasin B to block

cytokinesis, resulting in binucleated cells.

Incubate for a period equivalent to 1.5-2 cell cycles (e.g., 20-24 hours).

Harvest the cells by trypsinization.

Perform a hypotonic treatment with KCl solution followed by fixation using the

methanol:acetic acid fixative.

Drop the cell suspension onto clean microscope slides and allow them to air dry.

Stain the slides with Giemsa solution.

Score at least 1000 binucleated cells per concentration under a light microscope for the

presence of micronuclei. An increase in the frequency of micronucleated cells compared to

the negative control indicates a positive genotoxic effect.[4]

Applications and Signaling Pathways
While DMU is predominantly an industrial chemical, its core structure is relevant to materials

science and drug delivery concepts.

Industrial Application: Textile Finishing
DMU and its derivatives are used as cross-linking agents to impart wrinkle resistance to

cellulose-based fabrics like cotton. The hydroxymethyl groups of DMU react with the hydroxyl

groups of cellulose chains under heat and acidic conditions. This forms stable covalent bonds

(ether linkages) between the cellulose polymers, preventing them from easily slipping past one

another and thus reducing the formation of wrinkles.
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Caption: Cross-linking of cellulose with Bis(hydroxymethyl)urea.

Relevance in Drug Development: Bis-Urea
Supramolecular Systems
The bis-urea motif is of significant interest in drug delivery. Certain bis-urea compounds can

self-assemble in aqueous solutions to form high-aspect-ratio nanofibers.[5] These fibers are

held together by non-covalent interactions, such as hydrogen bonding. The resulting

supramolecular structures can then physically entrap or non-covalently bind drug molecules.

This mechanism allows for the creation of controlled-release drug formulations, potentially

improving a drug's solubility, stability, and pharmacokinetic profile.[5] While

Bis(hydroxymethyl)urea itself is not typically used for this purpose, it represents the

fundamental chemical structure from which more complex, self-assembling molecules are

designed.
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Caption: Conceptual workflow for bis-urea based drug delivery.

Chemical Synthesis Pathway
The synthesis of Bis(hydroxymethyl)urea is a straightforward addition reaction. Under neutral

to slightly alkaline conditions, two molecules of formaldehyde react with one molecule of urea

at the nitrogen atoms. The reaction is typically performed in an aqueous solution.
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Caption: Synthesis pathway of Bis(hydroxymethyl)urea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Bis(hydroxymethyl)urea
(Dimethylolurea)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073432#alternate-names-for-bis-hydroxymethyl-
urea-such-as-dimethylolurea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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